![molecular formula C18H13BrN4O2 B254192 (E,2Z)-4-(4-bromophenyl)-2-(quinazolin-4-ylhydrazinylidene)but-3-enoic acid](/img/structure/B254192.png)
(E,2Z)-4-(4-bromophenyl)-2-(quinazolin-4-ylhydrazinylidene)but-3-enoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(E,2Z)-4-(4-bromophenyl)-2-(quinazolin-4-ylhydrazinylidene)but-3-enoic acid is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of ((E,2Z)-4-(4-bromophenyl)-2-(quinazolin-4-ylhydrazinylidene)but-3-enoic acid)-4-(4-bromophenyl)-2-(quinazolin-4-ylhydrazinylidene)but-3-enoic acid is not fully understood. However, studies have suggested that it exerts its anticancer effects by inducing apoptosis (programmed cell death) and inhibiting cell proliferation. It also appears to inhibit the activity of several enzymes involved in the inflammatory response, leading to its anti-inflammatory effects.
Biochemical and Physiological Effects:
(this compound)-4-(4-bromophenyl)-2-(quinazolin-4-ylhydrazinylidene)but-3-enoic acid has been shown to have several biochemical and physiological effects. It appears to modulate the expression of several genes involved in cancer progression, leading to its anticancer effects. It also appears to inhibit the production of several pro-inflammatory cytokines, leading to its anti-inflammatory effects. Additionally, it has been shown to possess antioxidant properties, which may contribute to its therapeutic potential.
Advantages and Limitations for Lab Experiments
One of the main advantages of ((E,2Z)-4-(4-bromophenyl)-2-(quinazolin-4-ylhydrazinylidene)but-3-enoic acid)-4-(4-bromophenyl)-2-(quinazolin-4-ylhydrazinylidene)but-3-enoic acid is its potential as a therapeutic agent for cancer and inflammatory diseases. However, its limitations include its low solubility in water, which may limit its clinical application. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.
Future Directions
Several future directions for research on ((E,2Z)-4-(4-bromophenyl)-2-(quinazolin-4-ylhydrazinylidene)but-3-enoic acid)-4-(4-bromophenyl)-2-(quinazolin-4-ylhydrazinylidene)but-3-enoic acid include:
1. Investigating its potential as a therapeutic agent for other types of cancer.
2. Developing new formulations of (this compound)-4-(4-bromophenyl)-2-(quinazolin-4-ylhydrazinylidene)but-3-enoic acid to improve its solubility and bioavailability.
3. Conducting further studies to fully understand its mechanism of action and potential side effects.
4. Investigating its potential as a therapeutic agent for other inflammatory diseases.
5. Developing new derivatives of (this compound)-4-(4-bromophenyl)-2-(quinazolin-4-ylhydrazinylidene)but-3-enoic acid with improved therapeutic properties.
In conclusion, (this compound)-4-(4-bromophenyl)-2-(quinazolin-4-ylhydrazinylidene)but-3-enoic acid is a chemical compound that has shown potential as a therapeutic agent for cancer and inflammatory diseases. Its mechanism of action and potential side effects require further investigation, and new formulations and derivatives may improve its solubility and therapeutic properties.
Synthesis Methods
The synthesis of ((E,2Z)-4-(4-bromophenyl)-2-(quinazolin-4-ylhydrazinylidene)but-3-enoic acid)-4-(4-bromophenyl)-2-(quinazolin-4-ylhydrazinylidene)but-3-enoic acid involves the reaction between 4-bromoaniline and 4-oxo-2-butenoic acid hydrazide in the presence of a catalyst. The resulting product is then subjected to a series of purification steps to obtain the final compound in a pure form.
Scientific Research Applications
((E,2Z)-4-(4-bromophenyl)-2-(quinazolin-4-ylhydrazinylidene)but-3-enoic acid)-4-(4-bromophenyl)-2-(quinazolin-4-ylhydrazinylidene)but-3-enoic acid has been the subject of extensive scientific research due to its potential therapeutic applications. Several studies have demonstrated its anticancer properties, particularly against breast, lung, and colon cancers. It has also been shown to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and psoriasis.
properties
Molecular Formula |
C18H13BrN4O2 |
---|---|
Molecular Weight |
397.2 g/mol |
IUPAC Name |
(E,2Z)-4-(4-bromophenyl)-2-(quinazolin-4-ylhydrazinylidene)but-3-enoic acid |
InChI |
InChI=1S/C18H13BrN4O2/c19-13-8-5-12(6-9-13)7-10-16(18(24)25)22-23-17-14-3-1-2-4-15(14)20-11-21-17/h1-11H,(H,24,25)(H,20,21,23)/b10-7+,22-16- |
InChI Key |
UPBUXCIKIRRPJP-SJNNKZHMSA-N |
Isomeric SMILES |
C1=CC=C2C(=C1)C(=NC=N2)N/N=C(/C=C/C3=CC=C(C=C3)Br)\C(=O)O |
SMILES |
C1=CC=C2C(=C1)C(=NC=N2)NN=C(C=CC3=CC=C(C=C3)Br)C(=O)O |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NC=N2)NN=C(C=CC3=CC=C(C=C3)Br)C(=O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.